Cas no 566198-37-6 (3-(6-Carboxypyridin-2-yl)benzaldehyde)
566198-37-6 structure
Product Name:3-(6-Carboxypyridin-2-yl)benzaldehyde
CAS No:566198-37-6
MF:C13H9NO3
MW:227.215463399887
MDL:MFCD18316837
CID:945675
PubChem ID:12028314
Update Time:2025-04-19
3-(6-Carboxypyridin-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-Carboxypyridin-2-yl)benzaldehyde
- 6-(3-formylphenyl)pyridine-2-carboxylic acid
- 3-(6-CARBOXY(PYRIDIN-2-YL))BENZALDEHYDE
-
- MDL: MFCD18316837
- Inchi: 1S/C13H9NO3/c15-8-9-3-1-4-10(7-9)11-5-2-6-12(14-11)13(16)17/h1-8H,(H,16,17)
- InChI Key: LTFYKXWXQGLZFN-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(C2C=CC=C(C=O)C=2)=N1)=O
Computed Properties
- Exact Mass: 227.05800
- Monoisotopic Mass: 227.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- PSA: 67.26000
- LogP: 2.25930
3-(6-Carboxypyridin-2-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB323283-5 g |
6-(3-Formylphenyl)picolinic acid, 95%; . |
566198-37-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB323283-5g |
6-(3-Formylphenyl)picolinic acid, 95%; . |
566198-37-6 | 95% | 5g |
€1159.00 | 2025-04-17 |
3-(6-Carboxypyridin-2-yl)benzaldehyde Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
566198-37-6 (3-(6-Carboxypyridin-2-yl)benzaldehyde) Related Products
- 39774-28-2(6-Phenylpyridine-2-carboxylic Acid)
- 887983-38-2(6-(2-Methylphenyl)pyridine-2-carboxylic Acid)
- 131172-59-3(5-p-tolyl-1H-Pyrrole-2-carboxylic Acid)
- 1261929-53-6(6-(4-Cyanophenyl)picolinic acid)
- 6636-06-2(5-Phenyl-1H-pyrrole-2-carboxylic acid)
- 887982-30-1(6-(m-Tolyl)picolinic acid)
- 1261948-89-3(6-(4-Carboxyphenyl)picolinic acid)
- 845827-00-1([2,3-Bipyridine]-6-carboxylicacid(9CI))
- 1214327-06-6([2,4'-Bipyridine]-6-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk